2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2-fluoro-4-methoxyphenyl)methyl]-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H26F2N2O2/c1-27-19-7-6-17(21(23)12-19)13-24-9-10-25(18(15-24)8-11-26)14-16-4-2-3-5-20(16)22/h2-7,12,18,26H,8-11,13-15H2,1H3
• InChI Key: FENNVGBAUPDPTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3F)F
• Molecular Formula: C21H26F2N2O2
• Molecular Weight: 376.4 g/mol

Description

2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain.
Biochemical and Physiological Effects
Studies have shown that 2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol has a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are associated with mood regulation. It has also been shown to decrease the levels of glutamate, which is a neurotransmitter associated with anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol in lab experiments is its ability to modulate the activity of multiple neurotransmitters. This makes it a useful tool for studying the complex interactions between different neurotransmitter systems in the brain. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol. One area of research could be to further investigate its potential therapeutic applications, particularly in the treatment of drug addiction and alcoholism. Another area of research could be to study its mechanism of action in more detail, in order to better understand how it modulates neurotransmitter activity in the brain. Finally, future research could focus on developing new derivatives of this compound that have improved pharmacological properties.

Synthesis Methods

The synthesis of 2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 2-fluoro-4-methoxybenzyl chloride with 1-(2-fluorobenzyl)piperazine in the presence of a base such as sodium hydroxide. The resulting intermediate is then reduced with sodium borohydride to yield the final product.

Scientific Research Applications

2-[1-(2-fluorobenzyl)-4-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is commonly used in scientific research to study its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. It has also been studied for its potential use in the treatment of drug addiction and alcoholism.